N-(4-chlorophenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)propanamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(2-methyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]propanamide
• InChI: InChI=1S/C20H17ClN4O2S/c1-11-19(27)25-17(22-11)15-5-3-4-6-16(15)24-20(25)28-12(2)18(26)23-14-9-7-13(21)8-10-14/h3-12H,1-2H3,(H,23,26)
• InChI Key: WJWGZDXXSJEASU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SC(C)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C20H17ClN4O2S
• Molecular Weight: 412.9 g/mol

Description

N-(4-chlorophenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)propanamide is a useful research compound. Its molecular formula is C20H17ClN4O2S and its molecular weight is 412.89. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activities

Quinazolinone derivatives, including compounds structurally related to N-(4-chlorophenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)propanamide, have been synthesized and evaluated for their antitumor properties. These compounds have shown significant activity against various cancer cell lines, indicating their potential as anticancer agents. For instance, specific derivatives demonstrated broad-spectrum antitumor efficiency against multiple tumor subpanels, including renal and lung cancer cell lines, while others showed selective effectiveness against specific cancer types like leukemia and breast cancer (Mohamed et al., 2016; Al-Suwaidan et al., 2016).

Antimicrobial Activities

Several studies have explored the antimicrobial potential of quinazolinone derivatives, revealing their efficacy against a range of bacterial and fungal strains. This research suggests that quinazolinone-based compounds could serve as a foundation for developing new antimicrobial agents with potentially novel mechanisms of action (Dawbaa et al., 2021; Kapoor et al., 2017).

Synthesis and Molecular Docking Studies

Research into the synthesis methodologies and molecular docking studies of quinazolinone derivatives provides insights into their potential mechanism of action at the molecular level. Such studies are crucial for the rational design of more potent and selective therapeutic agents, with some compounds showing promising results in docking studies against key biological targets (El-Azab et al., 2017).